Cas no 2228687-08-7 (tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate
• CAS No: 2228687-08-7
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6599525
• PubChem ID: 165622490
• Update Time: 2025-05-20

tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(1-benzofuran-5-yl)ethyl]carbamate
• 2228687-08-7
• EN300-1901361

• Inchi： 1S/C15H20N2O3/c1-15(2,3)20-14(18)17-12(9-16)10-4-5-13-11(8-10)6-7-19-13/h4-8,12H,9,16H2,1-3H3,(H,17,18)
• InChI Key： WNQMXPZOWCKEMI-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC2=C(C=CO2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate

tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate, identified by the CAS number 2228687-08-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a tert-butyl group, an N-substituted carbamate, and a benzofuran moiety. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

The benzofuran ring system in this compound is particularly noteworthy. Benzofurans are known for their aromatic stability and ability to participate in various chemical reactions, including electrophilic aromatic substitution and nucleophilic aromatic substitution. Recent studies have highlighted the potential of benzofuran-containing compounds in drug discovery, particularly in the development of anticancer agents. For instance, researchers have reported that certain benzofuran derivatives exhibit potent anti-proliferative activity against various cancer cell lines, suggesting their potential as chemotherapeutic agents.

The N-substituted carbamate group in this compound adds another layer of functionality. Carbamates are widely used in organic synthesis due to their ability to act as protecting groups for amines and as intermediates in the synthesis of more complex molecules. In the context of this compound, the carbamate group may play a role in modulating the pharmacokinetic properties of the molecule, such as its solubility, bioavailability, and metabolic stability.

The synthesis of tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate involves a series of carefully designed reactions. Typically, the synthesis begins with the preparation of the benzofuran derivative, followed by the introduction of the amino group and subsequent carbamate formation. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to such compounds. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of similar carbamate derivatives.

In terms of applications, this compound holds promise in several areas. Its unique structure suggests potential use as an intermediate in pharmaceutical chemistry, particularly in the development of bioactive molecules. Additionally, its reactivity could make it valuable in organic synthesis as a building block for more complex structures. Recent research has also explored the use of similar compounds in materials science, where they have been employed as precursors for novel polymers and coatings.

The biological activity of this compound is another area of interest. Preliminary studies suggest that it may exhibit antioxidant properties due to the presence of the benzofuran moiety. Antioxidants are crucial in preventing oxidative stress, which is implicated in numerous diseases, including cardiovascular disorders and neurodegenerative diseases. Furthermore, its amino group could contribute to hydrogen bonding interactions, potentially enhancing its bioavailability and efficacy as a therapeutic agent.

In conclusion, tert-butyl N-2-amino-1-(1-benzofuran-5-yl)ethylcarbamate is a multifaceted compound with significant potential across various fields. Its unique structure combines functional groups that offer diverse reactivity and biological activity, making it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.